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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

Photostability of Disperse Orange 30: A
Comparative Benchmark Analysis
For researchers, scientists, and drug development professionals, understanding the

photostability of chemical compounds is critical for ensuring the efficacy, safety, and shelf-life of

light-sensitive products. In the realm of synthetic dyes, Disperse Orange 30, a monoazo dye,

is frequently utilized. This guide provides a comprehensive benchmark of the photostability of

Disperse Orange 30 against a selection of other commercially significant disperse dyes,

supported by quantitative data and standardized experimental protocols.

Comparative Photostability Data
The lightfastness of disperse dyes is a critical performance metric, indicating their resistance to

fading upon exposure to light. This property is quantified using a standardized Blue Wool

Scale, with ratings from 1 (very poor) to 8 (outstanding). The following table summarizes the

lightfastness ratings of Disperse Orange 30 and other selected disperse dyes, determined

according to ISO 105-B02 standards.
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Dye Name C.I. Name Chemical Class
Lightfastness
Rating (ISO 105-
B02)

Disperse Orange 30 11119 Monoazo 7[1][2]

Disperse Red 167 11338 Monoazo 6-7[3]

Disperse Yellow 54 47020 Quinophthalone 6-7[4][5]

Disperse Blue 165 11077 Monoazo 5-6[6]

Disperse Violet 1 61100 Anthraquinone 5-6[7]

Disperse Blue 54 61551 Anthraquinone 7

Disperse Red 60 60756 Anthraquinone 6-7

Disperse Blue 79 11345 Azo 5-6

Analysis: Disperse Orange 30 exhibits excellent photostability with a lightfastness rating of 7,

placing it among the more light-resistant disperse dyes. Its performance is comparable to the

high-fastness quinophthalone dye, Disperse Yellow 54, and the anthraquinone dyes, Disperse

Blue 54 and Disperse Red 60. Notably, anthraquinone-based dyes are generally recognized for

their superior lightfastness compared to many azo dyes.[8] However, Disperse Orange 30, a

monoazo dye, demonstrates a higher lightfastness than other azo dyes in this comparison,

such as Disperse Blue 165 and Disperse Blue 79.

Experimental Protocols for Photostability Testing
The determination of lightfastness ratings is conducted under controlled laboratory conditions

as specified by internationally recognized standards, primarily ISO 105-B02 and AATCC Test

Method 16. These protocols are designed to ensure the reproducibility and comparability of

results.

Principle: A test specimen of the dyed substrate is exposed to a controlled artificial light source

that simulates natural daylight. Simultaneously, a set of standardized blue wool references with

known lightfastness ratings are exposed under the same conditions. The photostability is

assessed by comparing the degree of color change of the test specimen to that of the blue

wool standards.
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Key Apparatus and Materials:

Xenon Arc Lamp: An artificial light source that simulates the spectral distribution of natural

daylight.

Blue Wool Standards: A series of eight standardized blue wool fabrics with a graded

lightfastness from 1 (very low) to 8 (very high).

Grey Scale for Assessing Change in Colour: A standardized scale used to visually assess

the degree of color change.

Specimen Holders: To mount the test specimens and blue wool standards.

Controlled Environment Chamber: To maintain specified conditions of temperature and

humidity.

General Procedure (based on ISO 105-B02):

Specimen Preparation: A sample of the material dyed with the disperse dye is prepared to

the specified dimensions. A portion of the specimen is covered with an opaque mask to

serve as an unexposed reference.

Mounting: The prepared specimen and the set of blue wool standards are mounted on

holders and placed in the xenon arc test chamber.

Exposure: The specimens and standards are exposed to the light from the xenon arc lamp

under specified conditions of irradiance, temperature, and humidity.

Evaluation: The exposed specimens are periodically compared with the unexposed portion.

The lightfastness rating is determined by identifying which blue wool standard shows a

similar degree of color change (fading) as the test specimen.

Experimental Workflow
The following diagram illustrates the typical workflow for benchmarking the photostability of a

disperse dye.
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In conclusion, Disperse Orange 30 demonstrates a high degree of photostability, making it a

suitable candidate for applications requiring excellent lightfastness. This comparative guide

provides researchers and scientists with the necessary data and protocols to make informed

decisions when selecting disperse dyes for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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